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Compound of Interest

Compound Name: (S)-2-Phenylpyrrolidine

Cat. No.: B1301846 Get Quote

Introduction

(S)-2-Phenylpyrrolidine is a chiral heterocyclic compound of significant interest in medicinal

chemistry and organic synthesis. Its rigid, three-dimensional structure and the presence of a

stereogenic center make it a valuable building block for the development of novel therapeutic

agents and a versatile ligand in asymmetric catalysis. This technical guide provides a

comprehensive overview of the commercial availability, key properties, and synthetic

methodologies related to (S)-2-Phenylpyrrolidine, tailored for researchers, scientists, and

professionals in the field of drug development.

Commercial Availability and Key Suppliers
(S)-2-Phenylpyrrolidine is commercially available from a range of chemical suppliers

worldwide. These suppliers offer various grades of the compound, from research quantities to

bulk orders, with purity levels often exceeding 95%. When sourcing this compound, it is crucial

to consider factors such as enantiomeric excess (e.e.), purity, and the availability of

comprehensive analytical data, including Certificates of Analysis (CoA) and Safety Data Sheets

(SDS).

A non-exhaustive list of prominent suppliers includes:

AbacipharmTech[1]
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Ambeed, Inc.

Bouling Chemical Co., Limited[2]

ChemicalBook[3]

Chem-Impex[4]

Santa Cruz Biotechnology[5]

Sigma-Aldrich

Tokyo Chemical Industry (TCI)[6]

Researchers are advised to request and scrutinize the CoA from potential suppliers to verify the

stereochemical integrity and overall purity of the product before procurement.

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for 2-

Phenylpyrrolidine is presented in the tables below. It is important to note that some data may

refer to the racemic mixture, and specific values for the (S)-enantiomer should be confirmed

with the supplier.

Table 1: Physicochemical Properties of 2-Phenylpyrrolidine
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Property Value Source

Molecular Formula C₁₀H₁₃N [2][5][7]

Molecular Weight 147.22 g/mol [5][7]

Appearance Colorless to light yellow liquid [2]

Boiling Point 234 - 236 °C [2]

Density 1.013 g/cm³ [2]

Flash Point 101 °C [2]

Solubility
Soluble in organic solvents like

ethanol and ether.
[2]

Storage Temperature

Room temperature, in a cool,

dark place under an inert

atmosphere.

[6]

Table 2: GHS Hazard and Precautionary Statements for 2-Phenylpyrrolidine
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Category Statement Source

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H332: Harmful if

inhaled. H335: May cause

respiratory irritation. H412:

Harmful to aquatic life with

long lasting effects.

[7][8]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P270: Do not eat, drink or

smoke when using this

product. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P317: IF SWALLOWED:

Get medical help. P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P501:

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.

[8]

Experimental Protocols for Synthesis
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The synthesis of enantiomerically enriched 2-phenylpyrrolidine can be achieved through two

primary strategies: asymmetric synthesis, which creates the desired enantiomer directly, and

chiral resolution, which separates a racemic mixture into its constituent enantiomers.

Asymmetric Synthesis
Asymmetric synthesis offers an efficient route to (S)-2-Phenylpyrrolidine, often involving the

use of chiral catalysts or auxiliaries to control the stereochemical outcome of the reaction.

Workflow for a Generic Asymmetric Synthesis
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Starting Materials
(e.g., Pyrroline, Phenyl Grignard)

Asymmetric Addition/
Alkylation Reaction

Chiral Catalyst
(e.g., Chiral Ligand-Metal Complex)

Reaction Work-up
& Purification (S)-2-Phenylpyrrolidine

Racemic 2-Phenylpyrrolidine
((R)- and (S)-enantiomers)

Diastereomeric Salt Formation

Chiral Resolving Agent
(e.g., Dibenzoyl-D-tartaric acid)

Mixture of Diastereomers
((S,R,R) and (R,R,R) salts)

Separation by Crystallization
(based on solubility difference)

Insoluble (S,R,R) Salt Soluble (R,R,R) Salt

Liberation of Free Amine
(Base Treatment)

Enantioenriched
(S)-2-Phenylpyrrolidine

(S)-2-Phenylpyrrolidine
(Chiral Building Block) Multi-step Synthesis Library of Derivatives Biological Screening

(e.g., Enzyme Assays) Hit Compound Identification Lead Optimization
(SAR Studies) Drug Candidate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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